Cas no 144896-92-4 ((5S)-5-phenylmorpholin-2-one)

• Product Name: (5S)-5-phenylmorpholin-2-one
• CAS No: 144896-92-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD00269693
• CID: 64890
• PubChem ID: 11073950
• Update Time: 2025-04-18

(5S)-5-phenylmorpholin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-5-Phenylmorpholin-2-one
• (5S)-3,4,5,6-Tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one
• (S)-5-Phenyl-morpholin-2-one
• (S)-5-Phenyl-morpholin-2-one HCl
• 2-Morpholinone, 5-phenyl-, (5S)-
• S-5-PHENYL-MORPHOLIN-2-ONE
• (5R)-phenylmorpholin-2-one
• 5-Phenyl-morpholin-2-one
• BH086
• CTK8C4636
• PubChem18052
• SureCN737244
• (5S)-5-phenylmorpholin-2-one
• 5-(s)-phenyl morpholin-2-one
• SCHEMBL737244
• 144896-92-4
• CMYHFJFAHHKICH-SECBINFHSA-N
• (5S)-3,4,5,6-(S)-5-PHENYLMORPHOLIN-2-ONE
• CS-0016547
• AKOS016843478
• MFCD00269693
• DTXSID20454208
• AMY21374
• (5R)-3,4,5,6-tetrahydro-5-phenyl-4(H)-1,4-oxazin-2-one
• BP-24214
• A3143
• EN300-3001808
• AS-40693

• MDL： MFCD00269693
• Inchi： 1S/C10H11NO2/c12-10-6-11-9(7-13-10)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2/t9-/m1/s1
• InChI Key： CMYHFJFAHHKICH-SECBINFHSA-N
• SMILES： O1C(CN[C@@H](C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 364.3°Cat760mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.535
• PSA: 38.33
• LogP: 1.20290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives